Tert-butyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate

• IUPAC Name: tert-butyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C9H14N2O3/c1-5-6(11-14-7(5)10)8(12)13-9(2,3)4/h10H2,1-4H3
• InChI Key: YOLTZVAETRQPDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C(=O)OC(C)(C)C)N
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazoles and its derivatives are a part of a large number of drugs and biologically relevant molecules.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years. Researchers around the globe synthesize various oxazole derivatives and screen them for their various biological activities.

Molecular Structure Analysis

The structure of oxazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Chemical Reactions Analysis

The chemistry and biological study of heterocyclic compounds have been an interesting field for a long time. Oxazole is one such moiety which has gained attention in recent times due to its increasing importance in the field of medicinal chemistry.

Physical And Chemical Properties Analysis

Oxazole was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Mechanism of Action

The presence of hetero atoms or groupings in oxazole imparts preferential specificities in their biological responses. Oxazole derivatives exhibit a wide range of biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant.

Future Directions

The future directions in the field of oxazole derivatives involve the synthesis of new chemical entities and screening them for various biological activities. The focus is on the development of oxazole derivatives with improved efficacy and lesser side effects.